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Compound of Interest

Compound Name: Ammonium methacrylate

Cat. No.: B035830

Audience: Researchers, scientists, and drug development professionals.

Introduction Ammonium methacrylate copolymers, commonly known under the trade name
EUDRAGIT®, are versatile pharmaceutical excipients widely employed in oral dosage forms.
These polymers are derived from ethyl acrylate, methyl methacrylate, and methacrylic acid
esters containing quaternary ammonium groups. The presence of these cationic ammonium
groups renders the polymers permeable to water and dissolved substances, a property that is
independent of pH within the physiological range of the gastrointestinal tract. This characteristic
makes them ideal carriers for creating sustained-release formulations for both water-soluble
and water-insoluble drugs.

There are two primary grades used for controlling drug release:

o« EUDRAGIT® RL (High Permeability): Contains a higher ratio of quaternary ammonium
groups, leading to greater swelling and faster drug release.

o EUDRAGIT® RS (Low Permeability): Contains fewer quaternary ammonium groups,
resulting in less swelling and slower, more controlled drug release.

By blending these two polymers in different ratios, formulators can precisely tailor the drug
release profile to meet specific therapeutic needs. This application note provides an overview
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of formulation strategies, quantitative data, and detailed protocols for using ammonium
methacrylate copolymers to deliver water-insoluble drugs effectively.

Formulation Strategies and Performance Data

Ammonium methacrylate copolymers can be formulated into various drug delivery systems to
enhance the dissolution and control the release of poorly water-soluble drugs. Key strategies
include nanoprecipitation to form nanoparticles, spray drying for microspheres, and solvent
evaporation for solid dispersions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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